Cas no 1251561-01-9 (1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251561-01-9
• MF: C₂₄H₁₉FN₄O₂
• MW: 414.431668519974
• CID: 5344866
• Update Time: 2025-10-25

1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[[4-(Benzoylamino)phenyl]methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide
• 1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C24H19FN4O2/c25-20-8-4-5-9-21(20)28-24(31)22-15-29(16-26-22)14-17-10-12-19(13-11-17)27-23(30)18-6-2-1-3-7-18/h1-13,15-16H,14H2,(H,27,30)(H,28,31)
• InChI Key： FFOMKWUDSXXDAM-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=CC=C3)C=C2)C=C(C(NC2=CC=CC=C2F)=O)N=1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.8±40.0 °C(Predicted)
• pka: 11.04±0.70(Predicted)

Additional information on 1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide

Professional Introduction to Compound with CAS No 1251561-01-9 and Product Name: 1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide

The compound with the CAS number 1251561-01-9 and the product name 1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a benzamido moiety and a fluorophenyl group, contributes to its unique chemical properties and biological activities.

Recent research in the field of chemical biology has highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The imidazole core, as seen in this compound, is known for its ability to interact with various biological targets, making it a valuable scaffold for drug design. Specifically, the 1H-imidazole-4-carboxamide moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. This particular derivative exhibits promising properties that make it suitable for further exploration in the treatment of various diseases.

The 4-benzamidophenylmethyl substituent in the compound adds another layer of complexity, enhancing its pharmacological profile. Benzamido groups are well-documented for their ability to enhance binding affinity and selectivity towards biological targets. In combination with the fluorophenyl group, this compound demonstrates a high degree of specificity, which is crucial for minimizing side effects and improving therapeutic efficacy. The 2-fluorophenyl moiety, in particular, has been shown to improve metabolic stability and bioavailability, making it an attractive feature for drug development.

Current research trends indicate that compounds with similar structural motifs are being actively investigated for their potential in treating neurological disorders, cancer, and inflammatory diseases. The unique combination of functional groups in this compound positions it as a promising candidate for further investigation. Studies have begun to explore its interactions with enzymes such as kinases and phosphodiesterases, which are key targets in many therapeutic strategies. The benzamido group's ability to form hydrogen bonds with these enzymes suggests that it could be used to develop highly selective inhibitors.

Moreover, the fluorine atom in the 2-fluorophenyl group plays a critical role in modulating the electronic properties of the molecule. Fluorinated aromatic compounds are known for their enhanced lipophilicity and metabolic stability, which can significantly improve drug delivery and pharmacokinetics. This feature is particularly important in designing drugs that require prolonged circulation or targeted delivery to specific tissues. The imidazole ring's ability to engage in π-stacking interactions with biological targets further enhances the compound's binding affinity and selectivity.

In vitro studies have already provided preliminary evidence of the compound's biological activity. Initial assays have shown that it exhibits inhibitory effects on certain enzymes associated with disease pathways. For instance, preliminary data suggests that it may inhibit enzymes involved in cancer cell proliferation and survival. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Detailed structural-activity relationship (SAR) studies are being conducted to optimize its pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are being employed to introduce the various functional groups while maintaining regioselectivity. The benzamido group is typically introduced via amidation reactions, while the fluorophenyl group is incorporated through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These methods allow for precise control over the molecular structure, enabling researchers to fine-tune its biological activity.

One of the key challenges in developing new pharmaceuticals is ensuring that they exhibit favorable pharmacokinetic properties. This compound's design takes into account factors such as solubility, bioavailability, and metabolic stability. The presence of the fluorine atom is particularly beneficial in this regard, as it can enhance lipophilicity while minimizing susceptibility to degradation by metabolic enzymes. Additionally, the benzamido group can be modified to improve solubility without compromising binding affinity.

As research progresses, computational methods are being increasingly utilized to predict and optimize the properties of this compound. Molecular modeling techniques allow researchers to simulate interactions between the compound and biological targets at an atomic level. This approach not only accelerates the drug discovery process but also provides valuable insights into how structural modifications can enhance biological activity. Such simulations are particularly useful for identifying potential lead compounds before expensive experimental trials are conducted.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in more complex synthetic pathways or as a building block for larger molecules with enhanced functionality. Researchers are exploring its use in designing probes for biochemical assays or as a component in targeted drug delivery systems. These applications highlight the versatility of this compound and its potential impact on multiple fronts within pharmaceutical chemistry.

In conclusion,1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide represents a significant advancement in medicinal chemistry due to its complex molecular structure and promising biological activities。The combination of functional groups such as benzamido、fluorophenyl，and imidazole makes it a versatile scaffold for drug development。Further research is warranted to fully explore its therapeutic potential，optimize its pharmacological properties，and translate these findings into clinical applications。The continued investigation into this compound underscores the importance of innovative approaches in addressing unmet medical needs。